Cas no 51449-86-6 (5-(2-methylphenyl)-2H-1,2,3,4-tetrazole)

• Product Name: 5-(2-methylphenyl)-2H-1,2,3,4-tetrazole
• CAS No: 51449-86-6
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD03093095
• CID: 89644
• PubChem ID: 583067
• Update Time: 2024-11-02

5-(2-methylphenyl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methylphenyl)-1H-tetrazole
• 5-(o-Tolyl)-1H-tetrazole
• 5-(2-methylphenyl)-2H-tetrazole
• 5-(2-methylphenyl)-2H-tetrazole(SALTDATA: FREE)
• 5-o-tolyl-1H-tetrazole
• 5-(o-Tolyl)tetrazole
• 5-o-tolyl-2h-tetrazole
• 5-(2-methylphenyl)tetrazole
• MTBUOESFHRORQT-UHFFFAOYSA-N
• 2H-Tetrazole,5-(2-methylphenyl)-
• 5-(2-methylphenyl)-2H-1,2,3,4-tetrazole
• 2-methylphenyltetrazole
• SMR000151714
• Enamine_005011
• 5-(o-Tolyl)(1H)tetrazole
• MLS000564191
• HMS2397I20
• HMS1408D17
• IDI1_007598
• AKOS000263100
• EN300-02918
• BCA44986
• SY038793
• F21295
• 51449-86-6
• Z56891226
• MFCD02091280
• 5-(2-Methylphenyl)-1H-tetraazole #
• SCHEMBL8429622
• DTXSID20342575
• SCHEMBL918324
• AS-58135
• BDBM50552059
• A871280
• AKOS000115846
• MFCD03093095
• FT-0619593
• CHEMBL1532826
• 5-(2-methylphenyl)-1H-1,2,3,4-tetrazole
• STK300034
• DB-026863

• MDL： MFCD03093095
• Inchi： 1S/C8H8N4/c1-6-4-2-3-5-7(6)8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
• InChI Key： MTBUOESFHRORQT-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=CC=2C)N=NN1
• BRN： 136151

Computed Properties

• Exact Mass: 160.07500
• Monoisotopic Mass: 160.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 54.5

Experimental Properties

• Color/Form: solid
• Density: 1.241
• Melting Point: 151-154°C
• Boiling Point: 343°Cat760mmHg
• Flash Point: 164.4°C
• PSA: 54.46000
• LogP: 1.17510
• Solubility: Insoluble in water

5-(2-methylphenyl)-2H-1,2,3,4-tetrazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38